1-((3-chlorobenzyl)thio)-4-isopentylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 12-[(3-chlorophenyl)methylsulfanyl]-8-(3-methylbutyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C19H19ClN4OS2/c1-12(2)6-8-23-17(25)16-15(7-9-26-16)24-18(23)21-22-19(24)27-11-13-4-3-5-14(20)10-13/h3-5,7,9-10,12H,6,8,11H2,1-2H3
• InChI Key: QIJHZPXXPBFSGN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(C=CS2)N3C1=NN=C3SCC4=CC(=CC=C4)Cl
• Molecular Formula: C19H19ClN4OS2
• Molecular Weight: 419.0 g/mol

Description

1-((3-chlorobenzyl)thio)-4-isopentylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C19H19ClN4OS2 and its molecular weight is 418.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of related compounds involves complex heterocyclization reactions and nucleophilic displacement, aimed at generating novel chemical entities with potential biological activities. For instance, Davoodnia et al. (2008) described the preparation of pyrido[3′,2′:4,5]thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one derivatives through a series of chemical reactions starting from ethyl 3-aminothieno[2,3-b]pyridine-2-carboxylate (Davoodnia, Bakavoli, Mohseni, & Tavakoli-Hoseini, 2008). Similarly, Shawali et al. (2006) synthesized functionalized derivatives of cyclohepta[4,5]-thieno[2,3-d][1,2,4]triazolo[4,3-a]pyrimidin-5-ones, exploring their mechanism and regioselectivity (Shawali, Ali, Ali, & Osman, 2006).

Biological Activity

The evaluation of biological activity is a significant aspect of research on these compounds. Pan et al. (2015) synthesized a series of 4-phenylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine-5(4H)-ones and investigated their anti-inflammatory activity, finding that one derivative exhibited significant inhibition compared to the reference drug, indomethacin (Pan, Wang, Liu, Gong, & Quan, 2015). Additionally, Hossain and Bhuiyan (2009) prepared various thieno and furopyrimidine derivatives, assessing their antimicrobial activities and identifying compounds with good yield and potential antimicrobial properties (Hossain & Bhuiyan, 2009).

Antimicrobial and Antimicrobial Activities

The exploration of antimicrobial and anti-inflammatory activities is central to the research on thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one derivatives. Research by Sanad et al. (2021) on thieno[2,3-b]pyridine-fused [1,2,4]triazolo[4,3-a]pyrimidinones highlighted their potent inhibitory activities against MRSA and VRE, demonstrating the relevance of these compounds in addressing resistant bacterial infections (Sanad, Mekky, Said, & Elneairy, 2021).

Mechanism of Action

Target of Action

Similar compounds such as [1,2,4]triazoloquinazolines have been reported to target the pcaf (p300/cbp-associated factor) bromodomain . PCAF is a histone acetyltransferase involved in gene expression and has emerged as a potential therapeutic target for the treatment of cancer .

Mode of Action

It can be inferred from related compounds that it may interact with its target through effective binding with the active site of the target protein . This interaction could result in the inhibition of the target protein’s function, leading to downstream effects on cellular processes .

Biochemical Pathways

Therefore, inhibition of PCAF could potentially lead to changes in gene expression patterns, affecting various cellular processes .

Pharmacokinetics

Pharmacokinetic studies of related compounds suggest that they may have favorable druggability . Druggability refers to the ability of a compound to be used as a drug, considering factors such as absorption, distribution, metabolism, and excretion. These properties greatly impact the bioavailability of the compound, which is the proportion of the drug that enters circulation and can have an active effect .

Result of Action

Inhibition of PCAF could lead to changes in gene expression that result in the inhibition of cancer cell proliferation .